Cas no 83939-58-6 (5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI))

5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) structure
83939-58-6 structure
Product Name:5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI)
CAS No:83939-58-6
MF:C8H9ClN2
MW:168.623460531235
MDL:MFCD14584769
CID:706954
PubChem ID:13111243
Update Time:2025-04-19

5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI)
    • 2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine
    • 2-Chloro-4-methyl-6,7-dihydro-5H-cyclopenta[b]pyridine
    • 2-chloro-4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
    • 2-chloro-4-methyl-5,6-trimethylenepyrmidine
    • 2-Chloro-6,7-dihydro-4-methyl-5H-cyclopenta[d]pyrimidine
    • J-508764
    • MFCD14584769
    • CS-0456116
    • SCHEMBL1586850
    • 83939-58-6
    • 11D-058
    • AKOS005069490
    • 5H-Cyclopentapyrimidine, 2-chloro-6,7-dihydro-4-methyl-
    • MDL： MFCD14584769
    • Inchi： 1S/C8H9ClN2/c1-5-6-3-2-4-7(6)11-8(9)10-5/h2-4H2,1H3
    • InChI Key： NBDRJKOKVCELFL-UHFFFAOYSA-N
    • SMILES： ClC1=NC(C)=C2C(CCC2)=N1

Computed Properties

  • Exact Mass: 168.04500
  • Monoisotopic Mass: 168.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Melting Point: 58-62°
  • PSA: 25.78000
  • LogP: 1.92710

5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Security Information

  • HazardClass：IRRITANT

5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR40569-500mg
2-Chloro-6,7-dihydro-4-methyl-5H-cyclopenta[d]pyrimidine
 83939-58-6 95%
500mg
 £188.00 2023-09-02
Apollo Scientific
OR40569-1g
2-Chloro-6,7-dihydro-4-methyl-5H-cyclopenta[d]pyrimidine
 83939-58-6 95%
1g
 £340.00 2023-09-02
abcr
AB257087-500 mg
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, 95%; .
 83939-58-6 95%
500mg
 €374.60 2023-04-27
abcr
AB257087-1 g
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, 95%; .
 83939-58-6 95%
1g
 €645.20 2023-04-27
Chemenu
CM526049-1g
2-Chloro-4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
 83939-58-6 98%
1g
 $480 2022-06-10
Matrix Scientific
125876-500mg
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, >95%
 83939-58-6 >95%
500mg
 $393.00 2021-06-26
abcr
AB257087-500mg
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, 95%; .
 83939-58-6 95%
500mg
 €374.60 2024-06-09
abcr
AB257087-1g
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, 95%; .
 83939-58-6 95%
1g
 €645.20 2024-06-09
A2B Chem LLC
AD95864-1mg
2-Chloro-4-methyl-5h,6h,7h-cyclopenta[d]pyrimidine
 83939-58-6 >95%
1mg
 $201.00 2024-04-19
A2B Chem LLC
AD95864-5mg
2-Chloro-4-methyl-5h,6h,7h-cyclopenta[d]pyrimidine
 83939-58-6 >95%
5mg
 $214.00 2024-04-19

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